Cas no 63442-69-3 (2-Propanone,1-(1-piperidinyl)-, oxime)

• Product Name: 2-Propanone,1-(1-piperidinyl)-, oxime
• CAS No: 63442-69-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 527484
• Update Time: 2026-04-29

2-Propanone,1-(1-piperidinyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1-piperidinyl)-, oxime
• N-(1-piperidin-1-ylpropan-2-ylidene)hydroxylamine
• 1-Piperidino-2-propanon-oxim
• AC1L6ZKG
• CBMicro_012972
• CTK5A8374
• HMS1304I10
• Maybridge2_000538
• N-(4-IODOPHENYL)-2-(PIPERIDIN-1-YL)ACETAMIDE
• N-(4-iodo-phenyl)-2-piperidin-1-yl-acetamide
• NSC299942
• piperidino-acetic acid-(4-iodo-anilide)
• piperidino-acetone oxime
• Piperidino-aceton-oxim
• Piperidino-essigsaeure-(4-jod-anilid)
• SMSF0007764

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.08
• Boiling Point: 260.3°Cat760mmHg
• Flash Point: 111.2°C
• Refractive Index: 1.528
• PSA: 35.83
• LogP: 1.26030

Additional information on 2-Propanone,1-(1-piperidinyl)-, oxime

Comprehensive Overview of 2-Propanone,1-(1-piperidinyl)-, oxime (CAS No. 63442-69-3)

2-Propanone,1-(1-piperidinyl)-, oxime, with CAS number 63442-69-3, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known by its systematic name, belongs to the class of oxime derivatives, which are widely recognized for their versatility in chemical synthesis and functional material development. The molecular structure of 1-(1-piperidinyl)-2-propanone oxime incorporates both a piperidine ring and an oxime functional group, making it a valuable intermediate in organic chemistry.

The unique properties of 2-Propanone,1-(1-piperidinyl)-, oxime stem from its molecular architecture. The presence of the piperidine moiety contributes to its basicity and solubility profile, while the oxime group enhances its reactivity in condensation and coordination reactions. Researchers have explored its potential in catalysis, where it acts as a ligand for transition metal complexes. This application aligns with current trends in sustainable chemistry, as scientists seek eco-friendly catalysts for industrial processes.

In pharmaceutical research, CAS 63442-69-3 has shown promise as a building block for drug discovery. The compound's structural features make it suitable for developing novel pharmacophores, particularly in central nervous system (CNS) targeted therapies. This relevance connects to growing public interest in neurological health solutions and the search for innovative treatment approaches. The pharmaceutical industry's focus on piperidine-containing compounds has increased demand for high-quality intermediates like 1-(1-piperidinyl)-2-propanone oxime.

The synthesis of 2-Propanone,1-(1-piperidinyl)-, oxime typically involves the reaction between 1-piperidinyl-2-propanone and hydroxylamine under controlled conditions. Recent advancements in green chemistry have led to improved synthetic routes that minimize waste and energy consumption, addressing environmental concerns in chemical manufacturing. These developments respond to the increasing emphasis on sustainable production methods across global industries.

Analytical characterization of 63442-69-3 employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound typically appears as a colorless to pale yellow liquid at room temperature, with specific solubility characteristics that make it suitable for diverse formulation applications. Quality control protocols ensure batch-to-batch consistency, meeting the stringent requirements of research and industrial users.

Material science represents another growing application area for 2-Propanone,1-(1-piperidinyl)-, oxime. Its molecular structure allows for incorporation into polymer matrices, where it can influence material properties such as thermal stability and mechanical strength. This aligns with current research trends in advanced materials development, particularly for electronics and coatings industries seeking performance-enhancing additives.

The global market for piperidine derivatives including 1-(1-piperidinyl)-2-propanone oxime has shown steady growth, driven by expanding applications in pharmaceuticals and specialty chemicals. Supply chain considerations have become increasingly important, with manufacturers focusing on reliable sourcing strategies and inventory management. These market dynamics reflect broader industry trends toward supply chain resilience and quality assurance.

Safety considerations for handling CAS 63442-69-3 follow standard laboratory protocols for organic compounds. Proper storage conditions typically involve protection from moisture and extreme temperatures to maintain product stability. These precautions address common user queries about material handling best practices, which frequently appear in professional forums and technical discussions.

Future research directions for 2-Propanone,1-(1-piperidinyl)-, oxime may explore its potential in emerging fields such as renewable energy technologies and smart materials. The compound's structural versatility positions it as a candidate for innovative applications that respond to global challenges in energy and sustainability. This forward-looking perspective connects with current scientific priorities and public interest in technological solutions for environmental issues.

In conclusion, 2-Propanone,1-(1-piperidinyl)-, oxime (CAS No. 63442-69-3) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural features and functional properties continue to inspire research and development efforts, particularly in areas aligned with contemporary scientific and societal priorities. As understanding of this compound deepens, its role in advancing various technological fields is likely to expand further.